1-Bromo-3-fluoropropan-2-ol

• IUPAC Name: 1-bromo-3-fluoropropan-2-ol
• InChI: InChI=1S/C3H6BrFO/c4-1-3(6)2-5/h3,6H,1-2H2
• InChI Key: VOUMDHWNLNQWDT-UHFFFAOYSA-N
• Canonical SMILES: C(C(CBr)O)F
• Molecular Formula: C3H6BrFO
• DSSTOX Substance ID: DTXSID00619873
• Molecular Weight: 156.98 g/mol
• CAS RN: 2107-08-6

Description

1-Bromo-3-fluoropropan-2-ol is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is also known as 2-bromo-3-fluoropropanol, and it has a molecular formula of C3H6BrFO.

Scientific Research Applications

Syntheses and Effects in Mice

• Pero, Babiarz-Tracy, and Fondy (1977) explored the synthesis of various derivatives of halopropanones, including those from 1-bromo-3-fluoropropan-2-ol. They found that these compounds showed varying degrees of toxicity and antitumor effects in mice, indicating potential for further medicinal chemistry research (Pero, Babiarz-Tracy, & Fondy, 1977).

Synthesis of Amino Acids

• Kröger and Haufe (1997) utilized 1-bromo-3-fluoropropane for the stereoselective synthesis of γ- and δ-fluoro-α-amino acids. This method offers a route to produce various biologically active compounds, highlighting the importance of this compound in organic synthesis (Kröger & Haufe, 1997).

Application in Radiopharmaceuticals

• Klok, Klein, Herscheid, and Windhorst (2006) reported the synthesis of N-(3-[18F]fluoropropyl)-2β-carbomethoxy-3β-(4-iodophenyl)nortropane using this compound. This compound is significant in the field of radiopharmaceuticals, particularly for positron emission tomography (PET) imaging (Klok, Klein, Herscheid, & Windhorst, 2006).

Fluoro-Olefin Chemistry

• Haszeldine, Mir, and Tipping (1977) studied the reactions of this compound under various conditions. Their research contributes to the broader understanding of fluoro-olefin chemistry and its applications in synthesizing complex molecules (Haszeldine, Mir, & Tipping, 1977).

Application in Lithium-Ion Batteries

• Krämer et al. (2012) investigated 1-fluoropropane-2-one, a closely related compound, as a solid electrolyte interface (SEI) forming additive for lithium-ion batteries. This shows the potential application of similar fluoroalkanes in energy storage technologies (Krämer et al., 2012).

Chemical Synthesis and Analysis

• D’hooghe and Kimpe (2006) utilized derivatives of this compound in synthesizing functionalized β-fluoro amines, demonstrating its utility in organic synthesis and the development of new chemical entities (D’hooghe & Kimpe, 2006).

Conformational Analysis and Spectroscopy

• Stidham et al. (2001) conducted a detailed study on the infrared and Raman spectra of 1-bromo-3-fluoropropane. Their work provides crucial insights into the conformational stability and structure of this compound, which is vital for understanding its chemical properties and potential applications (Stidham et al., 2001).

Neurological Impact Studies

• A study by the MMWR (2008) highlighted the neurotoxic effects associated with occupational exposure to 1-bromopropane, a closely related compound. This research underscores the importance of safety and health considerations when handling such chemicals (MMWR, 2008).

Versatility in Chemical Synthesis

• Lamberth et al. (2014) demonstrated the use of 2,2,3-Tribromopropanal, a derivative of this compound, in the Skraup-Type synthesis of bromoquinolin-6-ols. This shows the versatility of such compounds in complex chemical transformations (Lamberth et al., 2014).

Mechanistic Insights in Electrochemistry

• Further research by Krämer et al. (2012) provided an understanding of the SEI-forming mechanism of 1-Fluoropropane-2-one in lithium-ion batteries. This insight is crucial for the development of more efficient and durable battery technologies (Krämer et al., 2012).

Radiopharmaceutical Developments

• Oh et al. (1999) re-evaluated the use of 3-bromopropyl triflate, related to this compound, for the preparation of fluorine-18 labeled compounds. This work contributes to the development of new radiopharmaceuticals for medical imaging (Oh et al., 1999).